Cas no 1351588-28-7 (5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide)

• Product Name: 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide
• CAS No: 1351588-28-7
• MF: C₁₆H₁₈ClNO₃S
• MW: 339.837022304535
• CID: 6086897
• PubChem ID: 56765296
• Update Time: 2025-06-15

5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide
• 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzenesulfonamide
• 1351588-28-7
• F6200-1277
• VU0536341-1
• AKOS024537910

• Inchi： 1S/C16H18ClNO3S/c1-12-7-8-14(17)10-16(12)22(20,21)18-11-15(19)9-13-5-3-2-4-6-13/h2-8,10,15,18-19H,9,11H2,1H3
• InChI Key： BQICOUACWOQWRD-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)CC2=CC=CC=C2)(=O)=O)=CC(Cl)=CC=C1C

Computed Properties

• Exact Mass: 339.0695923g/mol
• Monoisotopic Mass: 339.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.8Ų

Additional information on 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide

Introduction to 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide (CAS No. 1351588-28-7)

The compound 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide, identified by its CAS number 1351588-28-7, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a chloro substituent, combined with a hydroxy and phenylpropyl side chain on the sulfonamide moiety, contributes to its distinct chemical properties and biological activity.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide with a methylbenzene-1-sulfonamide core enhances its pharmacological profile, making it a promising candidate for further investigation.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been influenced by cutting-edge methodologies. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have been employed to predict the binding interactions of this molecule with biological targets. These studies suggest that 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide may exhibit inhibitory effects on key enzymes involved in disease pathways.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. The hydroxy group and the phenylpropyl side chain are critical for its interaction with biological targets. Preliminary experimental data indicate that this molecule can interfere with the catalytic activity of certain enzymes, thereby inhibiting pathological processes. This finding aligns with recent research trends that emphasize the development of enzyme inhibitors as therapeutic agents.

The structural complexity of 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide also presents opportunities for further chemical optimization. By modifying specific functional groups, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce potential side effects. This approach is in line with modern drug design strategies that prioritize structure-based drug development.

Another area of interest is the synthetic route used to produce this compound. The synthesis involves multi-step organic reactions, including sulfonylation, alkylation, and functional group transformations. Each step has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. The use of green chemistry principles in its synthesis underscores the growing emphasis on sustainable practices in the pharmaceutical industry.

From a biological perspective, the potential applications of 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide are diverse. Initial in vitro studies have shown promising results in several disease models, including inflammation and cancer. These findings warrant further investigation into its therapeutic potential. Additionally, the compound's stability under various conditions makes it a suitable candidate for formulation into drug delivery systems.

The role of computational chemistry in understanding the behavior of this molecule cannot be overstated. Advanced modeling techniques have provided valuable insights into its interactions with biological targets at an atomic level. These insights are crucial for designing more effective derivatives and optimizing existing formulations. As computational power continues to grow, so too will our ability to predict and manipulate molecular properties with greater precision.

In conclusion, 5-chloro-N-(2-hydroxy-3-phenylpropyl)-2-methylbenzene-1-sulfonamide (CAS No. 1351588-28-7) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutic agents. Further research is warranted to fully elucidate its potential applications and optimize its pharmacological properties.